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Compound of Interest

Compound Name: Yuehgesin C

Cat. No.: B173203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yuehgesin C is a natural coumarin derivative that has garnered interest within the scientific

community. As with any compound intended for in vitro or in vivo studies, the accurate and

consistent preparation of stock solutions is a critical first step to ensure reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of Yuehgesin C stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Yuehgesin C is presented in Table

1. This information is essential for calculating the required mass of the compound to achieve a

desired molar concentration in the stock solution.
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Property Value Source

Molecular Formula C₁₇H₂₂O₅ PubChem[1]

Molecular Weight 306.4 g/mol PubChem[1]

Appearance White to off-white solid General knowledge

Storage (Powder) -20°C for up to 3 years General lab protocol

Storage (in Solvent) -80°C for up to 1 year General lab protocol

Experimental Protocols
I. Determining Yuehgesin C Solubility (Empirical
Method)
Since specific solubility data for Yuehgesin C in common laboratory solvents is not readily

available, it is recommended to perform a small-scale solubility test to determine the optimal

solvent and maximum practical concentration.

Materials:

Yuehgesin C powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Vortex mixer

Microcentrifuge tubes (1.5 mL)

Pipettors and sterile tips

Protocol:

Weigh out a small, known amount of Yuehgesin C (e.g., 1 mg) and place it into a

microcentrifuge tube.
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Add a small, precise volume of the desired solvent (e.g., 100 µL of DMSO or ethanol) to the

tube.

Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particulate matter.

If the solid has completely dissolved, continue to add small, known volumes of the solvent,

vortexing after each addition, until precipitation is observed. This will provide an estimate of

the saturation point.

If the solid does not dissolve in the initial volume, gradually increase the solvent volume,

vortexing thoroughly, until the compound is fully dissolved.

Record the final concentration at which the compound is fully dissolved. This will serve as

the maximum practical stock concentration for that solvent.

II. Preparation of a 10 mM Yuehgesin C Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays. The final concentration should be adjusted based on the

empirically determined solubility and experimental needs.

Materials:

Yuehgesin C (Molecular Weight: 306.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettors and sterile, filter-barrier tips
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Calculation:

To prepare a 10 mM stock solution, the required mass of Yuehgesin C can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mM x 0.001 L x 306.4 g/mol = 3.064 mg

Protocol:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh 3.064 mg of Yuehgesin C powder into the tared tube.

Add 1 mL of anhydrous DMSO to the tube containing the Yuehgesin C powder.

Cap the tube securely and vortex the solution until the Yuehgesin C is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Once dissolved, briefly centrifuge the tube to collect the entire solution at the bottom.

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to minimize freeze-thaw cycles and light exposure.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.

Data Presentation
The following table summarizes the recommended concentrations and storage conditions for

Yuehgesin C stock solutions based on general laboratory best practices for natural product

compounds.
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Parameter Recommendation

Recommended Solvents DMSO, Ethanol

Recommended Stock Concentration 1-10 mM (to be confirmed by solubility testing)

Powder Storage -20°C, desiccated, protected from light

Stock Solution Storage -80°C in single-use aliquots

Freeze-Thaw Cycles Avoid repeated cycles

Mandatory Visualizations
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Stock Solution Preparation

Working Solution Preparation

Weigh Yuehgesin C Powder

Dissolve in Anhydrous DMSO

Vortex to Homogenize

Aliquot into Single-Use Vials

Store at -80°C

Thaw Stock Aliquot

Dilute in Culture Medium

Apply to Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and using Yuehgesin C stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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